Cas no 33598-76-4 (Benzene,1-chloro-4-(ethoxymethyl)-)

• Product Name: Benzene,1-chloro-4-(ethoxymethyl)-
• CAS No: 33598-76-4
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 311639
• PubChem ID: 252563
• Update Time: 2025-10-18

Benzene,1-chloro-4-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-(ethoxymethyl)-
• 1-chloro-4-(ethoxymethyl)benzene
• 1-ethoxymethyl-4-chlorobenzene
• 4-chlorobenzyl ethyl ether
• p-Chlorbenzyl-ethyl-ether
• 33598-76-4
• SCHEMBL2655920
• NSC-74632
• NSC74632
• DTXSID80291272
• 1-chloranyl-4-(ethoxymethyl)benzene
• A824126

• Inchi： 1S/C9H11ClO/c1-2-11-7-8-3-5-9(10)6-4-8/h3-6H,2,7H2,1H3
• InChI Key： ZZYBRVLJUZWKFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COCC

Computed Properties

• Exact Mass: 170.05000
• Monoisotopic Mass: 170.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 209°Cat760mmHg
• Flash Point: 86.1°C
• Refractive Index: 1.511
• PSA: 9.23000
• LogP: 2.87650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Benzene,1-chloro-4-(ethoxymethyl)-

Chemical Profile of Benzene,1-chloro-4-(ethoxymethyl)- (CAS No: 33598-76-4)

Benzene,1-chloro-4-(ethoxymethyl)-, identified by its CAS number 33598-76-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a chloro substituent at the 1-position and an ethoxymethyl group at the 4-position of the benzene ring, exhibits unique chemical properties that make it valuable in synthetic applications and as an intermediate in the development of various chemical entities.

The structural configuration of Benzene,1-chloro-4-(ethoxymethyl)- contributes to its reactivity and utility in multiple chemical transformations. The presence of the chloro group enhances its participation in nucleophilic aromatic substitution reactions, while the ethoxymethyl group provides a site for further functionalization. These features have been exploited in recent research to develop novel methodologies for constructing complex molecular architectures.

In recent years, researchers have been exploring the potential of Benzene,1-chloro-4-(ethoxymethyl)- as a building block in medicinal chemistry. Its ability to undergo selective modifications has made it a candidate for synthesizing pharmacophores that exhibit desirable biological activities. For instance, studies have demonstrated its role in generating derivatives with anti-inflammatory and antimicrobial properties. These findings underscore the importance of this compound in drug discovery efforts.

The synthesis of Benzene,1-chloro-4-(ethoxymethyl)- involves well-established organic reactions, including chlorination and alkylation processes. Advanced synthetic techniques have been refined to optimize yield and purity, ensuring that researchers can access high-quality starting materials for their investigations. Recent advancements in catalytic systems have further improved the efficiency of these synthetic routes, making them more sustainable and scalable.

One notable application of Benzene,1-chloro-4-(ethoxymethyl)- is in the development of polymer additives. Its structural features allow it to interact with polymer matrices, enhancing material properties such as thermal stability and mechanical strength. This has led to its incorporation into specialty polymers used in high-performance applications, including aerospace and automotive industries. The compound's versatility underscores its broad utility beyond pharmaceuticals.

The chemical behavior of Benzene,1-chloro-4-(ethoxymethyl)- has also been studied in the context of environmental chemistry. Researchers are investigating its degradation pathways and potential impacts on ecosystems. Understanding these processes is crucial for developing strategies to minimize environmental footprint while maximizing its benefits in industrial applications. Such studies highlight the interdisciplinary nature of modern chemical research.

In conclusion, Benzene,1-chloro-4-(ethoxymethyl)- (CAS No: 33598-76-4) is a multifaceted compound with significant implications across various domains of chemistry. Its unique structure and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve, so too will its applications in science and industry. The ongoing exploration of this compound exemplifies the dynamic and innovative spirit driving advancements in chemical sciences today.